Cas no 13294-71-8 (2-bromobut-2-ene, Mixture of isomers)

2-Bromobut-2-ene is a brominated alkene available as a mixture of isomers, commonly utilized in organic synthesis and pharmaceutical intermediates. Its reactive bromine substituent and double bond make it a versatile building block for nucleophilic substitution, elimination, and coupling reactions. The mixture of isomers provides flexibility in synthetic pathways, allowing selective access to different structural frameworks. This compound is particularly valuable in the preparation of fine chemicals, agrochemicals, and specialty materials. Its stability under standard storage conditions ensures reliable handling and consistent performance in laboratory and industrial applications. The product is typically supplied with high purity, minimizing unwanted side reactions in synthetic processes.
2-bromobut-2-ene, Mixture of isomers structure
13294-71-8 structure
Product Name:2-bromobut-2-ene, Mixture of isomers
CAS No:13294-71-8
MF:C4H7Br
MW:135.002380609512
MDL:MFCD00000141
CID:86904
PubChem ID:5323715
Update Time:2025-06-06

2-bromobut-2-ene, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-2-butene, mixture of cis and trans
    • 2-Bromo-2-butene (cis+trans)
    • Bromobutenecistrans
    • 2-Bromo-2-butene
    • 2-Bromo-2-butene (stabilized with Copper chip)
    • 1-Methyl-1-propenyl Bromide
    • 2-bromo-2-buten
    • 2-BroMo-2-butene&2-Bromobut-2-ene
    • 2-BROMO-TRANS-2-BUTENE
    • 2-Butene,2-bromo
    • 3-bromo-2-butene
    • nbsp
    • TRANS-2-BROMO-2-BUTENE
    • 1-Methyl-1-propenyl Bromide (stabilized with Copper chip)
    • 2-bromobut-2-ene
    • 2-Butene, 2-bromo-
    • (E)-2-BROMO-2-BUTENE
    • 2-BroMo-2-butene (2E)-2-Bromo-2-butene
    • (Z)-2-bromo-2-butene
    • (Z)-2-bromobut-2-ene
    • 1-Bromobut-2-ene
    • 2-Butene, 2-bromo-, (E)-
    • UILZQFGKPHAAOU-ARJAWSKDSA-N
    • I1
    • 2-bromobut-2-ene, Mixture of isomers
    • SCHEMBL5396221
    • cis-2-bromo-2-butene
    • BS-42118
    • (2E)-2-Bromo-2-butene #
    • 2-Butene, 2-bromo-, (Z)-
    • 3017-71-8
    • 13294-71-8
    • MFCD00000141
    • 2-Bromo-2-butene, cis + trans
    • AKOS015833921
    • EINECS 236-316-2
    • 2-Bromo-2-butene, purum, cis+trans, >=97.0% (GC)
    • (E)-2-bromo-but-2-ene
    • (E)-2-bromobut-2-ene
    • AKOS025311176
    • MDL: MFCD00000141
    • Inchi: 1S/C4H7Br/c1-3-4(2)5/h3H,1-2H3/b4-3+
    • InChI Key: UILZQFGKPHAAOU-ONEGZZNKSA-N
    • SMILES: Br/C(/C)=C/C
    • BRN: 1733329

Computed Properties

  • Exact Mass: 133.97300
  • Monoisotopic Mass: 133.973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 45.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Colorless or light yellow liquid. Commercially available products are mixtures of cis / trans isomers
  • Density: 1.328 g/mL at 25 °C(lit.)
  • Melting Point: -114.65 ºC
  • Boiling Point: 82-90 °C/740 mmHg(lit.)
  • Flash Point: Fahrenheit: 33.8 ° f
    Celsius: 1 ° c
  • Refractive Index: n20/D 1.461(lit.)
  • Solubility: Very slightly soluble (0.7 g/l) (25 º C),
  • Water Partition Coefficient: Not miscible or difficult to mix in water (664 mg/L 25 EST).
  • PSA: 0.00000
  • LogP: 2.30500
  • Solubility: Not determined
  • Vapor Pressure: 55.2±0.1 mmHg at 25°C

2-bromobut-2-ene, Mixture of isomers Security Information

  • Symbol: GHS02
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225
  • Warning Statement: P210
  • Hazardous Material transportation number:UN 1993 3
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: S16
  • Hazardous Material Identification: F
  • Safety Term:S16
  • Packing Group:II
  • Packing Group:II
  • Risk Phrases:R11
  • HazardClass:3
  • PackingGroup:II
  • TSCA:T
  • Storage Condition:2-8°C

2-bromobut-2-ene, Mixture of isomers Pricemore >>

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2-bromobut-2-ene, Mixture of isomers Production Method

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